Cas no 6085-99-0 (1H-1,2,4-Triazolium, 4-amino-1-[(4-nitrophenyl)methyl]-, bromide)

• Product Name: 1H-1,2,4-Triazolium, 4-amino-1-[(4-nitrophenyl)methyl]-, bromide
• CAS No: 6085-99-0
• MF: C₉H₁₀BrN₅O₂
• MW: 300.111999988556
• CID: 1623554
• Update Time: 2024-09-13

1H-1,2,4-Triazolium, 4-amino-1-[(4-nitrophenyl)methyl]-, bromide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazolium, 4-amino-1-[(4-nitrophenyl)methyl]-, bromide
• 1-(4-Nitrobenzyl)-4-amino-4H-1,2,4-triazolium bromide
• 4-Amino-1-(4-nitrobenzyl)-4H-1,2,4-triazolium bromide
• Rizatriptan Impurity 25 Bromide

• Inchi： 1S/C9H10N5O2.BrH/c10-12-6-11-13(7-12)5-8-1-3-9(4-2-8)14(15)16;/h1-4,6-7H,5,10H2;1H/q+1;/p-1
• InChI Key： FLEAPQULBLEYNT-UHFFFAOYSA-M
• SMILES： C(N1N=C[N+](N)=C1)C1C=CC(N(=O)=O)=CC=1.[Br-]

Computed Properties

• Exact Mass: 299.00200

Experimental Properties

• Melting Point: 199 °C
• PSA: 93.54000
• LogP: 1.90340